2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H14N4O2S/c1-11-4-6-13(7-5-11)18-14(21)10-23-16-20-19-15(22-16)12-3-2-8-17-9-12/h2-9H,10H2,1H3,(H,18,21)
• InChI Key: CMUHHTCXVBBJRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(O2)C3=CN=CC=C3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers. It may also include information about the compound’s occurrence in nature or its uses.

Synthesis Analysis

Synthesis analysis involves studying the methods used to create a compound. This can include the types of reactions used, the conditions under which the reactions occur, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques used in this analysis can include X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that a compound undergoes. This can include studying the reagents and conditions needed for the reaction, the mechanism of the reaction, and the products of the reaction.

Physical And Chemical Properties Analysis

Physical and chemical properties analysis involves studying properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Photochromic Materials

• Application : In a crystalline state, this compound demonstrates unprecedented photochromism. Experimental and theoretical data suggest that its color likely arises from intramolecular charge separation and the formation of triplet biradical products. .

Medicinal Chemistry

• Application : The structural character of this compound makes it useful in drug design. .

Materials Science

• Application : Given its unique structure, this compound could find applications in material science. .

Coordination Chemistry

• Application : As a ligand, this compound (tpt) is commonly employed in coordination chemistry. .

Photophysical Studies

• Application : Researchers can explore the photophysical properties of this compound, including its absorption and emission spectra, fluorescence quantum yield, and excited-state dynamics. .

Biological Studies

• Application : Researchers could explore the binding affinity of this compound to specific proteins or enzymes. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is particularly relevant for drugs, which can have mechanisms of action that involve binding to specific proteins or other molecules within the body.

Safety and Hazards

Safety and hazard information for a compound can include its toxicity, flammability, and environmental impact. This information is often included in a compound’s Material Safety Data Sheet (MSDS).

Future Directions

Future directions for research on a compound can include potential applications, further studies needed to understand its properties, and potential improvements to its synthesis.